2-((3-(3,5-difluorophenyl)-4-oxo-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl)thio)-N-(p-tolyl)acetamide

• IUPAC Name: 2-[3-(3,5-difluorophenyl)-4-oxothieno[3,2-d]pyrimidin-2-yl]sulfanyl-N-(4-methylphenyl)acetamide
• InChI: InChI=1S/C21H15F2N3O2S2/c1-12-2-4-15(5-3-12)24-18(27)11-30-21-25-17-6-7-29-19(17)20(28)26(21)16-9-13(22)8-14(23)10-16/h2-10H,11H2,1H3,(H,24,27)
• InChI Key: CFQXZNQASLKYNV-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)NC(=O)CSC2=NC3=C(C(=O)N2C4=CC(=CC(=C4)F)F)SC=C3
• Molecular Formula: C21H15F2N3O2S2
• Molecular Weight: 443.5 g/mol

Description

This compound is a thieno[3,2-d]pyrimidin-4-one derivative, which is a class of compounds known for their wide range of biological activities. The molecule also contains a difluorophenyl group and a p-tolyl group, which are common motifs in medicinal chemistry.

Scientific Research Applications

Radiosynthesis and Imaging Applications

Research has demonstrated the utility of related thieno[3,2-d]pyrimidin derivatives in the development of radioligands for imaging with positron emission tomography (PET). Specifically, derivatives within this chemical class have been synthesized for selective imaging of the translocator protein (18 kDa), highlighting their potential in neurological research and diagnosis (Dollé et al., 2008).

Antimicrobial Activity

Thieno[3,2-d]pyrimidin derivatives have also been explored for their antimicrobial properties. Synthesis and screening of these compounds reveal significant antibacterial and antifungal activities, suggesting their potential as novel antimicrobial agents. This underlines their relevance in addressing the growing concern of antibiotic resistance (Hossan et al., 2012).

Dual Inhibitory Activity on Enzymes

Compounds featuring the thieno[3,2-d]pyrimidin core have been identified as potent dual inhibitors of thymidylate synthase and dihydrofolate reductase, enzymes crucial for DNA synthesis and repair. This suggests their potential application in cancer therapy, offering a strategic approach to inhibit tumor growth by targeting multiple pathways simultaneously (Gangjee et al., 2008).

GPR119 Agonists for Diabetes Treatment

Fused-pyrimidine derivatives, closely related to thieno[3,2-d]pyrimidin compounds, have been identified as potent GPR119 agonists. Their optimization has led to the development of candidates for the treatment of type 2 diabetes mellitus, showcasing the versatility of this chemical framework in drug discovery (Negoro et al., 2012).

Antitumor Agents

The thieno[3,2-d]pyrimidin scaffold has been extensively modified to produce compounds with significant antitumor activities. These derivatives offer promising therapeutic options for various cancers, further exemplifying the compound's utility in medicinal chemistry (Gangjee et al., 2009).

Mechanism of Action

The mechanism of action would depend on the biological target of this compound. Thieno[3,2-d]pyrimidin-4-ones are known to have various biological activities, but the exact mechanism would need to be determined experimentally.